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Compound of Interest

Compound Name: Barbituric acid

Cat. No.: B137347

For Researchers, Scientists, and Drug Development Professionals

Barbituric acid serves as the foundational chemical structure for a broad class of derivatives
known as barbiturates, which have significant applications in medicine as central nervous
system depressants. Although barbituric acid itself does not possess pharmacological activity,
its unique chemical properties make it a crucial precursor in the synthesis of various
therapeutic agents and other industrial chemicals.[1][2][3] This technical guide provides an in-
depth overview of the synthesis, chemical properties, and key applications of barbituric acid.

Synthesis of Barbituric Acid

The most common and established method for synthesizing barbituric acid is through the
condensation reaction of diethyl malonate with urea.[4][5] This reaction is typically carried out in
the presence of a strong base, such as sodium ethoxide, which acts as a catalyst.

Key Synthesis Reaction

The overall reaction can be summarized as follows:
Caption: Synthesis of Barbituric Acid via Condensation Reaction.

Properties of Barbituric Acid

Barbituric acid is an odorless, white to light cream-colored crystalline powder. [1][3]Its
properties are summarized in the tables below.
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hvsical ies of Barbituric Acid

Property Value Reference
Molecular Formula C4HaN20s3 [6]
Molecular Weight 128.09 g/mol [2]

Melting Point 248-252 °C (decomposes) [2][7]
Water Solubility 142 g/L (at 20 °C) [718]
Appearance White crystalline powder [31[8]

Odor Odorless [1]

hemical ies of Barbituric Acid

Property Value Reference
pKa 4.01 (at 25 °C) [1]18]
IUPAC Name 1,3-Diazinane-2,4,6-trione [1]

LogP -1.47 2]

Stable under normal
Stability conditions, may decompose [8]

upon heating.

Acidity and Tautomerism

A key chemical feature of barbituric acid is its acidity. The alpha-carbon, situated between the
two carbonyl groups, has a highly reactive hydrogen atom, making the compound quite acidic
for a diketone. [1]This acidity is due to the aromatic stabilization of the resulting carbanion.

Barbituric acid exhibits keto-enol tautomerism. [9]In the gas phase, the tri-keto form is the
most stable. [10]However, in the solid state and in aqueous solutions, there is a delicate
balance, with the enol form gaining stability with increased solvation by water. [10][11]This
tautomerism is crucial for the reactivity of the molecule, particularly in the synthesis of its
derivatives. [12]
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Keto-Enol Tautomerism Diagram
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(2,4,6-Trihydroxypyrimidine)
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Caption: Keto-Enol Tautomerism of Barbituric Acid.

Mechanism of Action of Barbiturate Derivatives

While barbituric acid itself is not pharmacologically active, its 5,5-disubstituted derivatives are
potent central nervous system depressants. [7]These derivatives, known as barbiturates, exert
their effects primarily by modulating the activity of the gamma-aminobutyric acid type A
(GABAa) receptor, which is an ionotropic receptor and a ligand-gated ion channel. [2] The
binding of barbiturates to the GABAa receptor increases the duration of chloride ion channel
opening, leading to an enhanced influx of chloride ions into the neuron. [2]This results in
hyperpolarization of the neuronal membrane, making it more difficult for the neuron to fire and
thus producing a depressant effect on neuronal transmission. [2]

Signaling Pathway Diagram
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Caption: Mechanism of Action of Barbiturate Derivatives.

Applications

The primary application of barbituric acid is as a chemical intermediate in the synthesis of a

wide range of compounds.

+ Pharmaceuticals: It is the parent compound for over 2,500 synthesized barbiturate drugs,
with about 50-55 being in clinical use for their sedative, hypnotic, anticonvulsant, and
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anesthetic properties. [1]* Vitamin Synthesis: Barbituric acid is a key ingredient in the
laboratory synthesis of riboflavin (vitamin B2). [1]* Other Chemical Syntheses: It is used in
the manufacturing of plastics, textiles, and polymers. [3]Furthermore, its reactive methylene
group makes it a valuable reagent in Knoevenagel condensation reactions to produce a
variety of derivatives, including dyes and other bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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